Cas no 56343-42-1 (Ethanone, 1-(3-methoxy-5-methylpyrazinyl)-)
56343-42-1 structure
Product Name:Ethanone, 1-(3-methoxy-5-methylpyrazinyl)-
CAS No:56343-42-1
MF:C8H10N2O2
MW:166.177201747894
CID:349162
PubChem ID:44327595
Update Time:2025-04-19
Ethanone, 1-(3-methoxy-5-methylpyrazinyl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone, 1-(3-methoxy-5-methylpyrazinyl)-
- 1-(3-methoxy-5-methylpyrazin-2-yl)ethanone
- DTXSID00658308
- CHEMBL329355
- 56343-42-1
- 1-(3-Methoxy-5-methylpyrazin-2-yl)ethan-1-one
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- Inchi: 1S/C8H10N2O2/c1-5-4-9-7(6(2)11)8(10-5)12-3/h4H,1-3H3
- InChI Key: ALOBHJUZJMREIV-UHFFFAOYSA-N
- SMILES: O(C)C1C(C(C)=O)=NC=C(C)N=1
Computed Properties
- Exact Mass: 166.0743
- Monoisotopic Mass: 166.074
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 172
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 52.1A^2
- XLogP3: 0.5
Experimental Properties
- PSA: 52.08
Ethanone, 1-(3-methoxy-5-methylpyrazinyl)- Related Literature
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
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4. Estimating and correcting interference fringes in infrared spectra in infrared hyperspectral imagingGhazal Azarfar,Ebrahim Aboualizadeh,Nicholas M. Walter,Simona Ratti,Camilla Olivieri,Alessandra Norici,Michael Nasse,Achim Kohler,Mario Giordano Analyst, 2018,143, 4674-4683
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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